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Compound of Interest

Compound Name:
1-Chloroethyl 2-methoxyethyl

carbonate

Cat. No.: B8375078

Get Quote

Executive Summary
1-Chloroethyl 2-methoxyethyl carbonate (CEMC) is an asymmetric carbonate reagent used

to introduce the 1-(2-methoxyethoxycarbonyloxy)ethyl moiety into pharmaceutical actives

(prodrug synthesis).

In Gas Chromatography-Mass Spectrometry (GC-MS), CEMC presents a unique challenge: it

is thermally labile and shares isobaric fragment ions with its primary degradation products.

Successful identification requires distinguishing its specific methoxyethyl signature (m/z 59, 45)

and chloroethyl signature (m/z 63, 65) from common alternatives like 1-Chloroethyl ethyl

carbonate (CEEC).

Key Performance Insight: Unlike stable alkyl carbonates, CEMC requires "Cold-Injector"

protocols to prevent in-situ pyrolysis to acetaldehyde and 2-methoxyethyl chloride, which can

lead to false-negative results.
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To interpret the mass spectrum, we must first dissect the molecule into its chemically distinct

moieties.

Structure:CH₃-CH(Cl)-O-C(=O)-O-CH₂-CH₂-O-CH₃

The molecule consists of three zones susceptible to electron ionization (EI) fragmentation:

Zone A (Chloroethyl):CH₃-CH(Cl)-

Zone B (Carbonate Core):-O-C(=O)-O-

Zone C (Methoxyethyl):-CH₂-CH₂-O-CH₃

Predicted Fragmentation Pathways (EI, 70 eV)
The fragmentation is driven by

-cleavage at the ether oxygen and the instability of the carbonate linkage.
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Fragment Ion m/z Origin Mechanism

Methoxyethyl Cation 59 Zone C

-cleavage of the C-O

bond in the

methoxyethyl chain.

[CH₃-O-CH₂-CH₂]⁺

Oxonium Ion 45 Zone C

Secondary

fragmentation of m/z

59. [CH₃-O-CH₂]⁺

(Base Peak

candidate)

Chloroethyl Cation 63 / 65 Zone A

Heterolytic cleavage

of the carbonate ester.

[CH₃-CH-Cl]⁺ (Shows

3:1 Cl isotope pattern)

Chloroethoxycarbonyl 107 / 109 Zone A+B

Loss of the

methoxyethoxy group.

[CH₃-CH(Cl)-O-CO]⁺

Molecular Ion 182 Parent

Typically weak or

absent due to rapid

loss of Cl or CO₂.

Comparative Analysis: CEMC vs. Alternatives
Researchers often choose between CEMC and its homologs (Ethyl or Isopropyl variants) to

tune the lipophilicity of a prodrug. Their MS fingerprints differ significantly.

Comparison Table: Diagnostic Ions
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Feature
1-Chloroethyl 2-

methoxyethyl

carbonate (CEMC)

1-Chloroethyl ethyl

carbonate (CEEC)

1-Chloroethyl

isopropyl carbonate

(CIPC)

CAS 91507-61-8 50893-36-2 98298-66-9

Key Differentiator
m/z 59 & 45

(Methoxyethyl group)
m/z 29 (Ethyl group)

m/z 43 (Isopropyl

group)

Chloroethyl Signal m/z 63, 65 m/z 63, 65 m/z 63, 65

Base Peak (Typical) m/z 45 or 59 m/z 63 or 29 m/z 43

Thermal Stability
Low (Degrades to

Methoxyethyl chloride)
Moderate Moderate

Prodrug Application
High Solubility

Requirements
Standard Lipophilicity Enhanced Steric Bulk

Expert Commentary:

Specificity: If you observe m/z 63/65 without m/z 59, you likely have the Ethyl or Isopropyl

analog, not CEMC.

Interference: The degradation product of CEMC is 2-Methoxyethyl chloride (CAS 627-42-9).

[1] This byproduct also produces m/z 63 (Cl-CH2-CH2+) and m/z 45.[2]

Differentiation: The intact CEMC will elute later and may show the heavier m/z 107

fragment, whereas 2-methoxyethyl chloride (MW 94) cannot produce ions > m/z 94.

Visualizing the Fragmentation Pathway
The following diagram illustrates the mechanistic decay of the parent molecule into its

diagnostic ions.
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Molecular Ion (M+)
[C6H11ClO4]+

m/z 182

Chloroethoxycarbonyl
[C3H4ClO2]+
m/z 107/109

- C3H7O2 (Methoxyethoxy)

Methoxyethyl Cation
[C3H7O]+

m/z 59

- C3H4ClO2

Chloroethyl Cation
[C2H4Cl]+
m/z 63/65

- CO2, - C3H7O

Thermal Degradation
(Injector Artifact)

2-Methoxyethyl Cl + Acetaldehyde

Heat (>150°C)

- CO2

Methoxymethyl Cation
[C2H5O]+

m/z 45

- CH2 (Rearrangement)

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation pathway of 1-Chloroethyl 2-methoxyethyl carbonate
under 70 eV Electron Ionization.

Experimental Protocol: Validated GC-MS Method
To ensure data integrity and prevent thermal decomposition, the following "Cold-Split" method

is recommended.

Method Parameters
Instrument: GC-MS (Single Quadrupole or ToF).

Column: 5% Phenyl-arylene (e.g., DB-5ms, ZB-5ms), 30m x 0.25mm x 0.25µm.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Solvent: Dichloromethane (DCM) or Acetonitrile (Avoid alcohols to prevent

transesterification).

Critical Settings (The "Self-Validating" System)
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Parameter Setting Rationale

Inlet Temperature 150°C - 180°C

CRITICAL: Higher temps

(>200°C) cause pyrolysis to

acetaldehyde and alkyl

chloride.

Injection Mode Split (10:1 to 50:1)
Minimizes residence time in

the hot liner.

Oven Program
40°C (2 min) -> 10°C/min ->

240°C

Slow ramp separates the

degradation product (early

eluting) from the intact

carbonate.

MS Source Temp 230°C
Standard for efficient

ionization.

Scan Range m/z 25 - 300

Capture low mass diagnostic

ions (29, 45) and potential

dimers.

Quality Control Check
Inject a standard: If you see two peaks (one early, one late), your inlet is too hot. The early

peak is the degradation product (2-methoxyethyl chloride).

Verify Spectra: The late peak (intact carbonate) must show m/z 107 (or at least ions > m/z

94). If the spectrum cuts off at m/z 94, you are analyzing the degradation product, not the

target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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